Cas no 2198959-93-0 (2-methyl-6-[1-(pyridin-4-yl)ethoxy]pyridine)

• Product Name: 2-methyl-6-[1-(pyridin-4-yl)ethoxy]pyridine
• CAS No: 2198959-93-0
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 5326130
• Update Time: 2025-09-27

2-methyl-6-[1-(pyridin-4-yl)ethoxy]pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-methyl-6-[1-(4-pyridinyl)ethoxy]-
• 2-methyl-6-[1-(pyridin-4-yl)ethoxy]pyridine

• Inchi： 1S/C13H14N2O/c1-10-4-3-5-13(15-10)16-11(2)12-6-8-14-9-7-12/h3-9,11H,1-2H3
• InChI Key： QALRBYXKWLWLSR-UHFFFAOYSA-N
• SMILES： C1(C)=NC(OC(C2C=CN=CC=2)C)=CC=C1

Additional information on 2-methyl-6-[1-(pyridin-4-yl)ethoxy]pyridine

Introduction to 2-methyl-6-[1-(pyridin-4-yl)ethoxy]pyridine (CAS No. 2198959-93-0)

2-methyl-6-[1-(pyridin-4-yl)ethoxy]pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2198959-93-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural framework of 2-methyl-6-[1-(pyridin-4-yl)ethoxy]pyridine incorporates multiple functional groups, including a methyl substituent at the 2-position and an ethoxy group linked to a pyridine ring at the 6-position, further adorned with a pyridin-4-yl moiety. Such a structural configuration not only imparts unique electronic and steric properties but also opens up a plethora of possibilities for its application in synthetic chemistry and biological assays.

The compound’s significance is underscored by its potential role as a key intermediate in the synthesis of more complex pharmacophores. In recent years, there has been a surge in research focusing on pyridine-based scaffolds due to their prevalence in bioactive molecules. For instance, studies have demonstrated that pyridine derivatives can modulate various biological pathways by interacting with target proteins and enzymes. The presence of the 1-(pyridin-4-yl)ethoxy group in 2-methyl-6-[1-(pyridin-4-yl)ethoxy]pyridine suggests that it may exhibit properties conducive to binding with biological targets, making it a valuable candidate for further exploration in drug development.

One of the most compelling aspects of 2-methyl-6-[1-(pyridin-4-yl)ethoxy]pyridine is its versatility in chemical modifications. The ethoxy and pyridinyl groups provide multiple sites for functionalization, allowing chemists to tailor the molecule’s properties for specific applications. This flexibility has been exploited in several synthetic strategies aimed at generating novel compounds with enhanced pharmacological profiles. For example, researchers have employed palladium-catalyzed cross-coupling reactions to introduce additional substituents onto the pyridine core, thereby expanding the compound’s chemical space.

Recent advancements in computational chemistry have further facilitated the study of 2-methyl-6-[1-(pyridin-4-yl)ethoxy]pyridine. Molecular modeling techniques have been used to predict its interaction with potential biological targets, providing insights into its binding affinity and mode of action. These computational studies have complemented experimental efforts, enabling researchers to design more effective derivatives with improved biological activity. The integration of experimental data with computational predictions has become a cornerstone of modern drug discovery, and compounds like 2-methyl-6-[1-(pyridin-4-yl)ethoxy]pyridine exemplify this interdisciplinary approach.

The pharmaceutical industry has shown particular interest in pyridine derivatives due to their well-documented pharmacological effects. Several drugs currently on the market contain pyridine moieties as part of their molecular structure, highlighting their therapeutic relevance. The compound 2-methyl-6-[1-(pyridin-4-yl)ethoxy]pyridine holds promise as a precursor for developing new therapeutic agents targeting various diseases. Its unique structural features make it an attractive candidate for further investigation, particularly in areas such as oncology, neurology, and anti-inflammatory therapy.

In addition to its pharmaceutical applications, 2-methyl-6-[1-(pyridin-4-yl)ethoxy]pyridine has potential uses in materials science and agrochemicals. Pyridine-based compounds are frequently employed as ligands in catalytic systems, where they enhance reaction efficiency by stabilizing transition metals. The presence of multiple functional groups in 2-methyl-6-[1-(pyridin-4-yl)ethoxy]pyridine makes it a suitable candidate for designing novel catalysts with tailored properties. Furthermore, its structural motifs are reminiscent of those found in agrochemicals, suggesting that it could be utilized in the development of new pesticides or herbicides.

The synthesis of 2-methyl-6-[1-(pyridin-4-yilethoxy]py ridine presents both challenges and opportunities for synthetic chemists. While the compound’s structure is not overly complex, achieving high yields and purity requires careful optimization of reaction conditions. Recent reports have highlighted innovative synthetic routes that improve efficiency and minimize waste, aligning with green chemistry principles. These advancements underscore the importance of sustainable methodologies in modern pharmaceutical synthesis.

The biological evaluation of 2-methyl -6-[1-(py ridin -4 -y l)et hoxy] py rid ine is an ongoing area of research. Preliminary studies have suggested that it may exhibit interesting pharmacological effects due to its structural similarity to known bioactive molecules. Further investigations are needed to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between academic researchers and industry scientists are essential to accelerate these studies and translate laboratory findings into clinical applications.

In conclusion, 2 -methyl -6 -[ 1 - ( py rid ine - 4 - y l ) et hoxy ] p y rid ine ( CAS No . 2198959 -93 -0 ) is a multifaceted compound with significant potential in pharmaceuticals , materials science , and agrochemicals . Its unique structural features , coupled with recent advances in synthetic and computational chemistry , make it a promising candidate for further exploration . As research continues to uncover new applications for this molecule , it is likely to play an increasingly important role in the development of next-generation therapeutics and materials .